Cas no 1149388-41-9 (Methyl 5-amino-4-cyano-2-methylbenzoate)

• Product Name: Methyl 5-amino-4-cyano-2-methylbenzoate
• CAS No: 1149388-41-9
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• CID: 2147491
• Update Time: 2023-08-04

Methyl 5-amino-4-cyano-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 5-amino-4-cyano-2-methylbenzoate
• MWMSOMWRFLQBTF-UHFFFAOYSA-N
• Methyl 5-amino-4-cyano-2-methylbenzoate

• Inchi： 1S/C10H10N2O2/c1-6-3-7(5-11)9(12)4-8(6)10(13)14-2/h3-4H,12H2,1-2H3
• InChI Key： MWMSOMWRFLQBTF-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C(C#N)=CC=1C)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 269
• Topological Polar Surface Area: 76.1